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Compound of Interest

Compound Name: SID 7969543

Cat. No.: B1663708 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of SID 7969543, a selective inhibitor of

Steroidogenic Factor-1 (SF-1, NR5A1), for researchers, scientists, and drug development

professionals. SID 7969543 serves as a valuable chemical probe for investigating the

multifaceted roles of SF-1 in health and disease.

Core Compound Properties
SID 7969543, chemically identified as Ethyl 2-[[2-[2-[(2,3-Dihydro-1,4-benzodioxin-6-

yl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-isoquinolinyl]oxy]propanoate, is a potent and

selective antagonist of the orphan nuclear receptor SF-1.[1][2] It was identified through a

functional ultra-high-throughput screening (uHTS) and belongs to an isoquinolinone chemical

class.[3][4][5]
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Property Value

Chemical Name

Ethyl 2-[[2-[2-[(2,3-Dihydro-1,4-benzodioxin-6-

yl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-

isoquinolinyl]oxy]propanoate

Molecular Formula C24H24N2O7

Molecular Weight 452.46 g/mol

CAS Number 868224-64-0

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Quantitative Analysis of In Vitro Activity
SID 7969543 has been characterized in multiple in vitro assays to determine its potency and

selectivity as an SF-1 inhibitor.[3][4] The following table summarizes the key quantitative data.

Assay Type Target Cell Line IC50

Transactivation Assay

(chimeric construct)
SF-1 HEK293T 760 nM

Transactivation Assay

(full-length protein)
SF-1 HEK293T 30 nM

Selectivity Assay RORα HEK293T >33 µM

Selectivity Assay VP16 HEK293T >33 µM

The Role of SF-1 in Cellular Signaling
Steroidogenic Factor-1 is a master regulator of endocrine development and function, with

critical roles in the adrenal glands, gonads, and pituitary.[1] It governs the expression of a wide

array of genes involved in steroidogenesis, sex determination, and reproduction.[6] The

inhibitory action of SID 7969543 on SF-1 provides a tool to dissect these complex signaling

networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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